Cas no 1204513-72-3 (3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide)

• Product Name: 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide
• CAS No: 1204513-72-3
• MF: C₁₅H₁₄N₂O₃S₂
• MW: 334.413260936737
• CID: 4685515
• Update Time: 2025-10-31

3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide

• Inchi： 1S/C15H14N2O3S2/c1-10-7-12(3-6-15(10)21-2)20-14-5-4-13(22(17,18)19)8-11(14)9-16/h3-8H,1-2H3,(H2,17,18,19)
• InChI Key： NRKNWICBOHDTBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)OC1=CC=C(C(C)=C1)SC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 523
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide

3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide

3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide (CAS No: 1204513-72-3) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzenesulfonamide group, a cyano substituent, and a phenoxy group with specific substituents, making it a valuable molecule for various research and development activities.

The molecular structure of 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide is notable for its functional groups, which contribute to its reactivity and versatility in chemical reactions. The benzenesulfonamide group is known for its stability and ability to act as a leaving group in certain reactions, while the cyano group introduces electron-withdrawing effects, enhancing the compound's reactivity in specific contexts. The phenoxy group, substituted with methyl and methylthio groups, adds further complexity to the molecule, influencing its physical and chemical properties.

Recent studies have highlighted the potential of benzenesulfonamides in drug discovery and development. Researchers have explored the role of these compounds in inhibiting enzymes associated with various diseases, including cancer and neurodegenerative disorders. The presence of the cyano group in 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide has been shown to enhance the binding affinity of the molecule to target proteins, making it a promising candidate for therapeutic applications.

In addition to its biological applications, 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide has also been investigated for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, the stability and biodegradability of benzenesulfonamides have been extensively studied. Research indicates that these compounds exhibit moderate biodegradability under aerobic conditions, with factors such as temperature and pH significantly influencing their degradation rates. This information is crucial for assessing the environmental impact of 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide and ensuring sustainable practices in its production and use.

In conclusion, 3-Cyano-4-(3-methyl-4-(methylthio)phenoxy)benzenesulfonamide (CAS No: 1204513-72-3) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery, materials science, and environmental studies.